Cas no 1208946-96-6 (5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole)

• Product Name: 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole
• CAS No: 1208946-96-6
• MF: C₁₇H₁₇N₅O₂S
• MW: 355.414181470871
• CID: 5949959
• PubChem ID: 45540812
• Update Time: 2025-05-20

5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazol-5-yl-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• 5-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-2,1,3-benzothiadiazole
• 1208946-96-6
• benzo[c][1,2,5]thiadiazol-5-yl(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• F5596-0812
• AKOS024514848

• Inchi： 1S/C17H17N5O2S/c23-17(12-3-4-13-14(9-12)21-25-20-13)22-7-5-11(6-8-22)16-19-18-15(24-16)10-1-2-10/h3-4,9-11H,1-2,5-8H2
• InChI Key： QSNDQWOWOICNAH-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CCC(C2=NN=C(C3CC3)O2)CC1)=O

Computed Properties

• Exact Mass: 355.11029598g/mol
• Monoisotopic Mass: 355.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Additional information on 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole

Chemical Profile of 5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole (CAS No: 1208946-96-6)

5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole, identified by the CAS number 1208946-96-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of multiple pharmacophoric units, including a piperidine scaffold, an oxadiazole ring system, and a benzothiadiazole moiety, which collectively contribute to its unique chemical and biological properties.

The piperidine moiety is a well-documented pharmacophore in drug discovery, often found in central nervous system (CNS) therapeutics due to its ability to cross the blood-brain barrier and modulate various neurotransmitter systems. In this compound, the piperidine ring is functionalized with a carbonyl group at the 1-position and linked to the benzothiadiazole core via an amide bond. This structural feature suggests potential for interactions with biological targets such as enzymes or receptors that recognize amide linkages.

The 5-cyclopropyl-1,3,4-oxadiazole substituent is another key feature of this compound. Oxadiazoles are heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropyl group attached to the oxadiazole ring introduces steric hindrance and may influence the compound's solubility and metabolic stability. Recent studies have highlighted the importance of oxadiazole derivatives in developing novel therapeutic agents due to their ability to engage with diverse biological pathways.

The benzothiadiazole core is a prominent scaffold in medicinal chemistry, recognized for its role in various bioactivities such as antiviral, anticancer, and anti-inflammatory effects. Benzothiadiazoles are often incorporated into drug candidates due to their favorable pharmacokinetic properties and high binding affinity for target proteins. In this compound, the benzothiadiazole ring is connected to the piperidine moiety through an amide linkage at position 4 of the piperidine ring. This connection may facilitate conformational flexibility while maintaining structural integrity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies indicate that the 5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl part of this compound may interact with specific residues in target proteins through hydrogen bonding and hydrophobic interactions. The benzothiadiazole moiety is likely to engage in π-stacking interactions or make van der Waals contacts with adjacent residues on the protein surface.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the oxadiazole ring via cycloaddition reactions between cyclopropylamine derivatives and appropriate dipolarophiles. Subsequent functionalization with a piperidine scaffold followed by introduction of the benzothiadiazole unit completes the molecular architecture. Advances in synthetic methodologies have allowed for more efficient and scalable production of such complex molecules.

In terms of biological activity,5-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2,1,3-benzothiadiazole has shown promise in preclinical studies as a potential therapeutic agent. Initial screening assays have revealed activity against several disease-relevant targets, including kinases and transcription factors implicated in cancer progression. The combination of pharmacophoric elements from different chemical classes enhances its potential for multitarget engagement—a strategy increasingly favored in modern drug discovery.

One notable area of research involves exploring derivatives of this compound that exhibit enhanced selectivity or potency against specific disease targets. By modifying substituents on the piperidine or benzothiadiazole moieties, researchers aim to fine-tune pharmacokinetic profiles while maintaining desired bioactivity. Such modifications are guided by structure-based drug design principles derived from high-resolution crystal structures or computational models.

The role of benzothiadiazoles as scaffolds for anticancer agents has been extensively studied over recent years. Their ability to disrupt essential cellular processes such as DNA replication or apoptosis makes them attractive candidates for oncology applications. The presence of both an oxadiazole and benzothiadiazole moiety in this compound suggests potential synergistic effects when interacting with cancer cell machinery—a concept supported by emerging literature on polypharmacological approaches.

Molecular dynamics simulations have been employed to investigate conformational dynamics of this compound both in solution and when bound to biological targets. These studies provide insights into how different parts of the molecule interact dynamically with their environment—a critical factor influencing drug efficacy and resistance development. Understanding these dynamics helps guide optimization efforts toward improving overall therapeutic window.

The chemical diversity introduced by incorporating both cyclopropyl groups (as seen in 5-cyclopropyl) into functionalized heterocycles like oxadiazoles enhances metabolic stability while allowing fine-tuning through steric manipulation—a hallmark strategy employed throughout medicinal chemistry history when designing novel lead compounds.

Future directions for research on this compound include exploring its potential as an inhibitor against emerging infectious diseases where traditional treatments face challenges due either resistance development or lack efficacy against novel pathogens identified through global surveillance efforts conducted by international health organizations working closely with academic institutions worldwide